Cas no 2490323-02-7 (1-(1R,3r,5S)-9,9-difluorobicyclo3.3.1nonan-3-ylmethanamine)

1-(1R,3r,5S)-9,9-Difluorobicyclo[3.3.1]nonan-3-ylmethanamine is a chiral bicyclic amine derivative featuring a rigid, fluorinated scaffold. The stereospecific configuration (1R,3r,5S) ensures precise spatial orientation, making it valuable for asymmetric synthesis and medicinal chemistry applications. The difluorinated bridgehead enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug design. Its constrained bicyclic structure offers steric control, useful in catalysis or as a building block for complex molecular architectures. The primary amine functionality allows for further derivatization, enabling incorporation into peptidomimetics or ligands. This compound’s unique combination of rigidity, fluorine substitution, and chirality makes it a promising intermediate for pharmaceutical and agrochemical research.

1-(1R,3r,5S)-9,9-difluorobicyclo3.3.1nonan-3-ylmethanamine structure

2490323-02-7 structure

Product Name:1-(1R,3r,5S)-9,9-difluorobicyclo3.3.1nonan-3-ylmethanamine

CAS No:2490323-02-7

MF:C₁₀H₁₇F₂N

MW:189.245489835739

MDL:MFCD32852689

CID:5671051

PubChem ID:155821032

Update Time:2025-06-06

1-(1R,3r,5S)-9,9-difluorobicyclo3.3.1nonan-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

- 1-[(1R,3r,5S)-9,9-difluorobicyclo[3.3.1]nonan-3-yl]methanamine
- EN300-27115079
- 2490323-02-7
- 1-(1R,3r,5S)-9,9-difluorobicyclo3.3.1nonan-3-ylmethanamine
- MDL： MFCD32852689
- Inchi： 1S/C10H17F2N/c11-10(12)8-2-1-3-9(10)5-7(4-8)6-13/h7-9H,1-6,13H2/t7?,8-,9+
- InChI Key： WUMUGUCVUBCILG-CBLAIPOGSA-N
- SMILES： FC1([C@@H]2CCC[C@H]1CC(CN)C2)F

Computed Properties

Exact Mass: 189.13290587g/mol
Monoisotopic Mass: 189.13290587g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 26Å²

1-(1R,3r,5S)-9,9-difluorobicyclo3.3.1nonan-3-ylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27115079-0.05g	1-[(1R,3r,5S)-9,9-difluorobicyclo[3.3.1]nonan-3-yl]methanamine	2490323-02-7	95.0%	0.05g	$888.0	2025-03-20
Enamine	EN300-27115079-0.1g	1-[(1R,3r,5S)-9,9-difluorobicyclo[3.3.1]nonan-3-yl]methanamine	2490323-02-7	95.0%	0.1g	$930.0	2025-03-20
Enamine	EN300-27115079-0.25g	1-[(1R,3r,5S)-9,9-difluorobicyclo[3.3.1]nonan-3-yl]methanamine	2490323-02-7	95.0%	0.25g	$972.0	2025-03-20
Enamine	EN300-27115079-0.5g	1-[(1R,3r,5S)-9,9-difluorobicyclo[3.3.1]nonan-3-yl]methanamine	2490323-02-7	95.0%	0.5g	$1014.0	2025-03-20
Enamine	EN300-27115079-1.0g	1-[(1R,3r,5S)-9,9-difluorobicyclo[3.3.1]nonan-3-yl]methanamine	2490323-02-7	95.0%	1.0g	$1057.0	2025-03-20
Enamine	EN300-27115079-2.5g	1-[(1R,3r,5S)-9,9-difluorobicyclo[3.3.1]nonan-3-yl]methanamine	2490323-02-7	95.0%	2.5g	$2071.0	2025-03-20
Enamine	EN300-27115079-5.0g	1-[(1R,3r,5S)-9,9-difluorobicyclo[3.3.1]nonan-3-yl]methanamine	2490323-02-7	95.0%	5.0g	$3065.0	2025-03-20
Enamine	EN300-27115079-10.0g	1-[(1R,3r,5S)-9,9-difluorobicyclo[3.3.1]nonan-3-yl]methanamine	2490323-02-7	95.0%	10.0g	$4545.0	2025-03-20
Enamine	EN300-27115079-1g	1-[(1R,3r,5S)-9,9-difluorobicyclo[3.3.1]nonan-3-yl]methanamine	2490323-02-7		1g	$1057.0	2023-09-11
Enamine	EN300-27115079-5g	1-[(1R,3r,5S)-9,9-difluorobicyclo[3.3.1]nonan-3-yl]methanamine	2490323-02-7		5g	$3065.0	2023-09-11